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Compound of Interest

Compound Name: 5-Bromopyridine-2-carbaldehyde

Cat. No.: B1277881 Get Quote

Essential Safety Guide: Handling 5-Bromopyridine-
2-carbaldehyde
This guide provides crucial safety, operational, and disposal protocols for researchers,

scientists, and drug development professionals handling 5-Bromopyridine-2-carbaldehyde
(CAS No: 31181-90-5). Adherence to these procedures is vital for ensuring personal safety and

environmental protection.

Hazard Identification: 5-Bromopyridine-2-carbaldehyde is a hazardous substance with the

signal word "Warning".[1][2][3] Key hazards include:

Causes skin irritation.[1][2][3][4]

Causes serious eye irritation.[1][3][4]

May cause respiratory irritation.[1][2][3][4]

Harmful if swallowed, in contact with skin, or if inhaled.[1]

Personal Protective Equipment (PPE)
The use of appropriate Personal Protective Equipment is mandatory to prevent exposure. All

PPE should meet established standards such as those from NIOSH (US) or EN (EU).
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Protection Type Specification Standard

Eye/Face Protection

Chemical safety goggles. A

face shield should be worn

where a splash hazard exists.

European Standard EN 166 or

equivalent.[1]

Skin Protection

Chemical-resistant gloves

(e.g., nitrile rubber) and a

laboratory coat. Wear

appropriate protective clothing

to prevent skin exposure.[1][3]

[5][6]

Gloves must satisfy standards

like EN 374.

Respiratory Protection

Work must be conducted in a

chemical fume hood.[1][5] If

dust or aerosols may be

generated, a NIOSH-approved

N95 dust mask or an air-

purifying respirator is required.

[2][3][5]

Follow OSHA respirator

regulations (29 CFR 1910.134)

or European Standard EN 143.

[1][5]

Operational Plan: Step-by-Step Handling Procedure
Following a systematic procedure minimizes the risk of exposure and contamination.

Step 1: Preparation

Ensure a Safety Data Sheet (SDS) for 5-Bromopyridine-2-carbaldehyde is accessible.

Verify that a chemical fume hood is operational and available.

Locate and confirm the functionality of the nearest emergency eye wash station and safety

shower.

Assemble all necessary PPE as specified in the table above.

Step 2: Engineering Controls
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All handling of this solid compound must occur within a certified chemical fume hood to

ensure adequate ventilation.[1][5]

Minimize dust generation and accumulation during handling.[1][5]

Step 3: Safe Handling

Before use, inspect the container for any damage or leaks.

Wear all required PPE (gloves, lab coat, goggles) before opening the container.

Avoid contact with skin and eyes and do not breathe in the dust.[1][3][5][6]

Weigh and transfer the chemical within the fume hood.

Keep the container tightly closed when not in use.[3][5][6]

Step 4: Post-Handling and Cleanup

Wash hands thoroughly with soap and water after handling is complete, even if gloves were

worn.[1][3][5]

Decontaminate the work surface within the fume hood.

Remove and wash any contaminated clothing before reuse.[1]

Clean up spills immediately while wearing appropriate PPE. Sweep up the solid and place it

into a suitable, labeled container for disposal.[1]

Disposal Plan
The disposal of 5-Bromopyridine-2-carbaldehyde must comply with all local, regional, and

national hazardous waste regulations.[5][6]

Waste Identification: All waste containing 5-Bromopyridine-2-carbaldehyde, including

empty containers and contaminated materials, must be classified and handled as hazardous

waste.[5]
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Container Requirements: Collect all waste in a designated, properly labeled, and sealed

container.

Labeling: The waste container must be clearly labeled with "Hazardous Waste," the full

chemical name "5-Bromopyridine-2-carbaldehyde," and the appropriate hazard

pictograms.

Storage: Store the waste container in a designated, secure area, away from incompatible

materials such as strong oxidizing agents, strong bases, and strong reducing agents.[1][5]

Professional Disposal: Arrange for disposal through a licensed hazardous waste disposal

company. The recommended method is incineration in a chemical incinerator equipped with

an afterburner and scrubber.[3] Do not dispose of this chemical into the environment or down

the drain.[1]

Visual Workflow for Safe Handling
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Step 1: Preparation
- Review SDS

- Check Fume Hood & Safety Equipment
- Don PPE (Gloves, Goggles, Lab Coat)

Step 2: Safe Handling (In Fume Hood)
- Inspect container

- Weigh and transfer chemical
- Minimize dust

- Keep container closed

Step 3: Post-Handling
- Decontaminate work area
- Wash hands thoroughly

- Clean/remove contaminated clothing

Emergency: Spill Occurs

No

Step 4: Waste Disposal
- Collect waste in labeled container

- Store in designated area
- Arrange for professional disposal

End: Procedure Complete

Start: Obtain Chemical

Spill Cleanup Procedure
- Evacuate if necessary

- Wear full PPE
- Sweep solid into waste container

Yes

Cleanup Complete

Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of 5-Bromopyridine-2-carbaldehyde.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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